Cas no 1340448-92-1 ([(3-Fluoro-4-methylphenyl)methyl](2-methylbutyl)amine)

• Product Name: [(3-Fluoro-4-methylphenyl)methyl](2-methylbutyl)amine
• CAS No: 1340448-92-1
• MF: C₁₃H₂₀FN
• MW: 209.303007125854
• CID: 5745970
• PubChem ID: 63645874
• Update Time: 2025-06-29

[(3-Fluoro-4-methylphenyl)methyl](2-methylbutyl)amine Chemical and Physical Properties

Names and Identifiers

• [(3-FLUORO-4-METHYLPHENYL)METHYL](2-METHYLBUTYL)AMINE
• AKOS012956289
• 1340448-92-1
• EN300-740452
• Benzenemethanamine, 3-fluoro-4-methyl-N-(2-methylbutyl)-
• [(3-Fluoro-4-methylphenyl)methyl](2-methylbutyl)amine

• Inchi： 1S/C13H20FN/c1-4-10(2)8-15-9-12-6-5-11(3)13(14)7-12/h5-7,10,15H,4,8-9H2,1-3H3
• InChI Key： ZRCKZCLUXWVFEX-UHFFFAOYSA-N
• SMILES： FC1=C(C)C=CC(=C1)CNCC(C)CC

Computed Properties

• Exact Mass: 209.157977804g/mol
• Monoisotopic Mass: 209.157977804g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 15
• Rotatable Bond Count: 5
• Complexity: 172
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.4
• Topological Polar Surface Area: 12Ų

Experimental Properties

• Density: 0.960±0.06 g/cm3(Predicted)
• Boiling Point: 265.4±25.0 °C(Predicted)
• pka: 9.50±0.29(Predicted)

Additional information on [(3-Fluoro-4-methylphenyl)methyl](2-methylbutyl)amine

Introduction to [(3-Fluoro-4-methylphenyl)methyl](2-methylbutyl)amine and Its Significance in Modern Chemical Research

Compound with the CAS number 1340448-92-1 is a fascinating molecule that has garnered significant attention in the field of chemical biology and pharmaceutical research. The molecular structure of this compound, specifically the presence of a (3-Fluoro-4-methylphenyl)methyl group and a (2-methylbutyl)amine moiety, imparts unique chemical properties that make it a valuable candidate for various applications. This introduction aims to provide a comprehensive overview of the compound, its synthesis, potential applications, and recent advancements in research involving this molecule.

The structural composition of [(3-Fluoro-4-methylphenyl)methyl](2-methylbutyl)amine is characterized by a benzene ring substituted with a fluorine atom at the 3-position and a methyl group at the 4-position. This substitution pattern enhances the lipophilicity and metabolic stability of the molecule, making it an attractive scaffold for drug development. Additionally, the amine functionality at the other end of the molecule allows for further chemical modifications, enabling the creation of derivatives with tailored properties.

In recent years, there has been growing interest in exploring the pharmacological potential of compounds containing fluoro-substituted aromatic rings. The fluorine atom in (3-Fluoro-4-methylphenyl)methyl group can significantly influence the bioavailability and binding affinity of a molecule to its target receptors. This has led to numerous studies investigating its role in modulating various biological pathways. For instance, research has shown that fluoroaromatic compounds can enhance the binding affinity of drug candidates to enzymes and receptors, thereby improving their therapeutic efficacy.

The synthesis of [(3-Fluoro-4-methylphenyl)methyl](2-methylbutyl)amine involves multi-step organic reactions that require precise control over reaction conditions. Typically, the synthesis begins with the preparation of 3-fluoro-4-methylaniline, which is then converted into the corresponding benzyl chloride derivative. This intermediate is subsequently reacted with 2-methylbutylamine to yield the desired product. Advanced synthetic techniques such as palladium-catalyzed cross-coupling reactions have been employed to improve yield and purity.

The compound's unique structural features have made it a subject of interest in medicinal chemistry. Researchers have been exploring its potential as an intermediate in the synthesis of novel therapeutic agents. For example, its ability to serve as a precursor for more complex molecules has been exploited in the development of kinase inhibitors and other small-molecule drugs. The presence of both lipophilic and hydrophilic regions in its structure allows it to interact effectively with biological targets, making it a versatile building block for drug design.

Recent studies have also highlighted the compound's role in chemical biology research. The interaction between [(3-Fluoro-4-methylphenyl)methyl](2-methylbutyl)amine and biological targets has been investigated using spectroscopic techniques such as nuclear magnetic resonance (NMR) spectroscopy and mass spectrometry (MS). These studies have provided valuable insights into its binding mechanism and have helped in understanding how structural modifications can influence its biological activity. Such information is crucial for designing more effective drugs with improved pharmacokinetic properties.

The pharmaceutical industry has taken note of these findings and is actively exploring ways to incorporate [(3-Fluoro-4-methylphenyl)methyl](2-methylbutyl)amine into new drug candidates. Its structural features make it an ideal candidate for further derivatization, allowing researchers to fine-tune its properties for specific therapeutic applications. For instance, modifications at the amine group can alter its solubility and metabolic stability, while changes at the aromatic ring can enhance its binding affinity to target proteins.

In conclusion, compound CAS no 1340448-92-1, known as [(3-Fluoro-4-methylphenyl)methyl](2-methylbutyl)amine, represents a significant advancement in chemical research. Its unique structural features and pharmacological potential make it a valuable tool for drug development and biological studies. As research continues to uncover new applications for this compound, it is likely to play an increasingly important role in shaping the future of pharmaceuticals and chemical biology.